5-[(3-Ethoxy-5-iodo-4-methoxyphenyl)methylidene]-2-sulfanylidene-1,3-diazinane-4,6-dione

• Molecular Formula: C14H13IN2O4S
• Molecular Weight: 432.24 g/mol
• IUPAC Name: 5-[(3-ethoxy-5-iodo-4-methoxyphenyl)methylidene]-2-sulfanylidene-1,3-diazinane-4,6-dione
• InChI: InChI=1S/C14H13IN2O4S/c1-3-21-10-6-7(5-9(15)11(10)20-2)4-8-12(18)16-14(22)17-13(8)19/h4-6H,3H2,1-2H3,(H2,16,17,18,19,22)
• InChI Key: JEIFMRANHGDPLZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C(=CC(=C1)C=C2C(=O)NC(=S)NC2=O)I)OC

Description

• This compound is a mouthful, so let’s break it down. Its systematic name is 5-[(3-ethoxy-5-iodo-4-methoxyphenyl)methylidene]-3-(4-methoxyphenyl)-2-sulfanylideneimidazolidin-4-one .
• It belongs to the class of imidazolidinones .
• The compound’s structure consists of an imidazolidinone ring with substituents: an ethoxy group , an iodine atom , and a methoxy group attached to the phenyl rings.
• While its exact applications are diverse, it’s worth noting that this compound has garnered interest due to its potential biological activities.

Preparation Methods

Synthetic Routes: One synthetic route involves the condensation of 3-hydroxy-4-methoxybenzaldehyde with furan-2-carboxylic acid hydrazide and thiophene-2-carboxylic acid hydrazide .

Reaction Conditions: These reactions typically occur under mild conditions.

Industrial Production: Unfortunately, specific industrial production methods are not widely documented.

Chemical Reactions Analysis

Reactivity: The compound can undergo various reactions, including , , and .

Common Reagents and Conditions:

Major Products: These reactions yield various derivatives, such as substituted imidazolidinones and related compounds.

Scientific Research Applications

Chemistry: Researchers explore its reactivity and use it as a building block for more complex molecules.

Biology: Investigating its potential as a bioactive compound, especially in drug discovery.

Medicine: Although not directly used as a drug, its derivatives may have therapeutic applications.

Industry: Limited information exists, but it could find use in specialty chemicals.

Mechanism of Action

Targets: The compound likely interacts with specific cellular proteins or enzymes.

Pathways: Further research is needed to elucidate the precise pathways affected.

Comparison with Similar Compounds

Uniqueness: Its combination of substituents makes it distinct.

Similar Compounds: While I don’t have an exhaustive list, related compounds include other imidazolidinones and phenyl-substituted heterocycles.